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Compound of Interest

Compound Name: Fmoc-DL-Phe-OH

Cat. No.: B008686 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety protocols, operational procedures, and

disposal plans for handling Fmoc-DL-Phe-OH (N-α-(9-Fluorenylmethoxycarbonyl)-DL-

phenylalanine). Adherence to these guidelines is critical for ensuring laboratory safety,

maintaining experimental integrity, and complying with environmental regulations.

Immediate Safety Information
While Fmoc-DL-Phe-OH is not uniformly classified as hazardous under the Globally

Harmonized System (GHS), some safety data sheets for its stereoisomers identify it as a

potential skin and eye irritant (Category 2) and a possible respiratory irritant (Category 3).[1]

Therefore, it is imperative to handle this compound with a high degree of caution.

Personal Protective Equipment (PPE): A comprehensive approach to personal protection is

mandatory to minimize exposure and prevent contamination.
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PPE Category Item Specifications and Use

Eye and Face Protection Safety Goggles

Required for protection against

dust particles and potential

liquid splashes. Should

conform to EN166 (EU) or

NIOSH (US) standards.[2]

Body Protection Laboratory Coat

A standard lab coat is the

minimum requirement to

protect clothing and skin from

contamination.[2]

Hand Protection Chemical-Resistant Gloves

Nitrile gloves are commonly

recommended. Always inspect

gloves prior to use and use

proper removal techniques to

avoid skin contact.[2]

Respiratory Protection N95 Respirator or Dust Mask

Recommended, particularly

when handling the solid

powder, to avoid the inhalation

of fine particles. Work should

be conducted in a well-

ventilated area or a chemical

fume hood.[1][2]

Quantitative Data
The following table summarizes key quantitative data for Fmoc-DL-Phe-OH.
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Parameter Value/Range Notes

Molecular Weight 387.43 g/mol

Appearance White to off-white solid/powder

Melting Point 180 - 187 °C [3]

Solubility in DMSO 100 mg/mL (258.11 mM)

This data is for the D-

enantiomer but is a strong

indicator for the DL-racemic

mixture.[4][5]

Solubility in other Organic

Solvents

Readily soluble in polar

organic solvents like

Dimethylformamide (DMF) and

N-Methyl-2-pyrrolidone (NMP).

[6]

Precise quantitative data in

various organic solvents is not

extensively documented.

Storage Temperature 2 - 8 °C [3][7]

Experimental Protocols
Adherence to a strict operational protocol is essential for both safety and experimental integrity.

Handling and Weighing Solid Fmoc-DL-Phe-OH
Engineering Controls: All manipulations of the solid compound, especially weighing, should be

conducted within a certified chemical fume hood or a well-ventilated area to minimize inhalation

exposure.[1][2]

Step-by-Step Procedure:

Preparation: Before handling, ensure all recommended PPE is correctly worn. Take

precautions against static discharge when handling the powdered form.

Weighing: Use a clean spatula to carefully transfer the solid Fmoc-DL-Phe-OH to a weighing

paper or an appropriate container. Avoid generating dust during transfer.[2]
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Dissolution (if required): Fmoc-protected amino acids are typically dissolved in polar organic

solvents such as Dimethylformamide (DMF).[2] In a separate vial, add the desired amount of

solvent to the weighed solid.

Storage of Unused Solid: Store the original container of Fmoc-DL-Phe-OH in a cool, dry,

and dark place, with the container tightly sealed.[2]

Spill Cleanup Procedure
Immediate Actions:

Evacuate: If a large spill occurs or if it is in a poorly ventilated area, evacuate the immediate

vicinity.[2]

Protect: Ensure you are wearing the appropriate PPE before attempting to clean a spill.[2]

Cleanup Steps:

Containment: For a solid spill, carefully sweep or scoop the material to avoid generating

dust.[2][7] For a liquid spill, use an absorbent material to contain it.

Cleaning: Clean the spill area with an appropriate solvent, such as soap and water.[2]

Disposal: Collect all cleanup materials and place them in a designated hazardous waste

container.[2]

Disposal Plan
The cardinal rule for the disposal of Fmoc-DL-Phe-OH and its associated waste is to treat

them as hazardous chemical waste.[1] Under no circumstances should they be disposed of

down the drain or in regular solid waste containers.[1]

Solid Waste Disposal
This protocol applies to unused, expired, or contaminated solid Fmoc-DL-Phe-OH.

Containment: Place all collected solid waste into a designated, compatible, and sealable

hazardous waste container. Ensure the container is kept closed when not in active use.[1]
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Labeling: Clearly label the container as "Hazardous Waste" and list the chemical name

"Fmoc-DL-Phe-OH".

Storage: Store the waste container in a designated satellite accumulation area, away from

drains and incompatible materials.

Disposal: Arrange for pickup and disposal by a licensed chemical waste disposal company,

following your institution's specific procedures.

Liquid Waste Disposal
This protocol applies to solutions containing Fmoc-DL-Phe-OH.

Collection: Collect all liquid waste in a dedicated, properly labeled, and sealed waste

container.

Segregation: Do not mix this waste stream with acidic waste streams (e.g., from

trifluoroacetic acid cleavage) to avoid violent chemical reactions.[1]

Labeling: The label should include "Hazardous Waste" and list all chemical constituents with

their approximate concentrations (e.g., "Fmoc-DL-Phe-OH in DMF").

Storage and Disposal: Follow the same storage and disposal procedures as for solid waste.

Contaminated Materials Disposal
All materials that have come into contact with Fmoc-DL-Phe-OH, such as gloves, weighing

paper, and pipette tips, should be collected and disposed of as solid hazardous waste.

Mandatory Visualizations
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Fmoc-DL-Phe-OH: Safe Handling and Disposal Workflow

Preparation

Handling Solid

Spill Response Waste Disposal

1. Don PPE
(Goggles, Lab Coat, Gloves, Respirator)

2. Work in Fume Hood / Ventilated Area

3. Weigh Solid
(Avoid Dust Generation)

4. Dissolve in Solvent (e.g., DMF)
(If applicable)

5. Contain Spill
(Sweep solid, Absorb liquid)

If spill occurs

8a. Collect Solid Waste

Unused solid

If spill occurs

8b. Collect Liquid Waste

Unused solution

6. Clean Area

7. Dispose of Cleanup Materials as Hazardous Waste

11. Professional Disposal

9. Label as 'Hazardous Waste'

10. Store in Designated Area

Click to download full resolution via product page

Caption: Workflow for the safe handling and disposal of Fmoc-DL-Phe-OH.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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